Cas no 57734-58-4 (Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-)
57734-58-4 structure
Product Name:Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-
CAS No:57734-58-4
MF:C12H14N2O2
MW:218.251762866974
CID:369558
PubChem ID:3034451
Update Time:2025-04-19
Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-
- 1-(benzyl)-2-(nitromethylene)pyrrolidine
- 1-benzyl-2-(nitromethylidene)pyrrolidine
- (2Z)-1-benzyl-2-(nitromethylidene)pyrrolidine
- DTXSID70897065
- SCHEMBL8854707
- EINECS 260-923-1
- 57734-58-4
-
- Inchi: 1S/C12H14N2O2/c15-14(16)10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2/b12-10-
- InChI Key: QGRRJDFZPVWRGG-BENRWUELSA-N
- SMILES: [O-][N+](/C=C1/CCCN/1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.272
- Boiling Point: 364°Cat760mmHg
- Flash Point: 173.9°C
- Refractive Index: 1.661
- PSA: 46.38
Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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